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Compound of Interest

3,4-Dimethoxyphenylacetic-2,2-D2
Compound Name: d
aci

Cat. No.: B579679

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of homoveratric
acid-d2, also known as (3,4-Dimethoxyphenyl)acetic-2,2-d2 acid. This deuterated internal
standard is a critical tool for accurate quantification in mass spectrometry-based analyses,
particularly in metabolomics, pharmacokinetic studies, and clinical diagnostics related to
dopamine metabolism.

Introduction to Homoveratric Acid-d2

Homoveratric acid is a metabolite of dopamine, and its levels can be indicative of various
neurological and physiological states. The deuterated analog, homoveratric acid-d2, serves as
an ideal internal standard for analytical methods such as liquid chromatography-mass
spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). Its chemical
properties are nearly identical to the endogenous analyte, but its increased mass allows for
clear differentiation in mass spectra, enabling precise and accurate quantification by correcting
for variations during sample preparation and analysis.

Commercial Availability and Specifications

Several reputable suppliers offer high-quality homoveratric acid-d2 for research purposes. The
following tables summarize the key quantitative data from various commercial sources to

facilitate comparison and procurement.
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Supplier and Product Information

Supplier Product Name Catalog Number CAS Number
(3,4-
Dimethoxyphenyl)acet

LGC Standards _ TRC-H669521-10MG 19031-58-4
ic-Alpha,Alpha-d2
Acid

(3,4-

Dimethoxyphenyl)acet CDN-D-1941 19031-58-4

ic-alpha,alpha-d2 Acid
(3,4-

A2S Dimethoxyphenyl)acet D509 19031-58-4
ic Acid 2,2-D2
(3,4-

CDN lIsotopes Dimethoxyphenyl)acet D-1941 19031-58-4
ic-alpha,alpha-d2 Acid
3,4-

MedChemExpress Dimethoxyphenylaceti  HY-134819S 19031-58-4
c acid-d2
(3,4-

Pharmaffiliates Dimethoxyphenyl)acet PAPST005420 19031-58-4
ic-2,2 D2 Acid

Quantitative Specifications
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Supplier/lProdu Isotopic Chemical Molecular Molecular
ct Enrichment Purity Formula Weight
LGC Standards )
98 atom % D[1] min 98%[1] C10H10D204 198.21 g/mol [1]
(CDN-D-1941)
CDN Isotopes o
98 atom % D[2] Not Specified C10H10D204 198.21 g/mol [2]
(D-1941)
A2S (D509) Not Specified Not Specified C10H10D204 198.21 g/mol [3]
MedChemExpres . -
Not Specified Not Specified C10H10D204 198.21 g/mol
s (HY-134819S)
Pharmaffiliates N N
Not Specified Not Specified C10H10D204 198.21 g/mol [4]

(PAPST005420)

Experimental Protocols

The primary application of homoveratric acid-d2 is as an internal standard in quantitative mass
spectrometry. Below is a detailed, generalized protocol for its use in an LC-MS/MS assay for
the analysis of dopamine metabolites in biological samples.

General Protocol for Quantification of Homoveratric
Acid using Homoveratric Acid-d2 Internal Standard by
LC-MS/MS

1. Preparation of Standard Solutions:

o Stock Solutions: Prepare individual stock solutions of non-labeled homoveratric acid and
homoveratric acid-d2 (e.g., 1 mg/mL) in a suitable solvent such as methanol or a mixture of
methanol and water. Store at -20°C or below.

» Calibration Standards: Prepare a series of calibration standards by serial dilution of the
homoveratric acid stock solution to cover the expected concentration range in the samples.
Each calibration standard should be spiked with a fixed concentration of the homoveratric
acid-d2 internal standard.
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e Quality Control (QC) Samples: Prepare QC samples at low, medium, and high
concentrations within the calibration range to assess the accuracy and precision of the
method.

2. Sample Preparation:

e The choice of sample preparation method will depend on the biological matrix (e.g., plasma,
urine, cerebrospinal fluid, tissue homogenate). Common techniques include:

o Protein Precipitation (for plasma/serum): Add a cold organic solvent (e.g., acetonitrile or
methanol) containing the homoveratric acid-d2 internal standard to the sample in a 3:1 or
4:1 ratio. Vortex thoroughly and centrifuge to pellet the precipitated proteins. The
supernatant is then collected for analysis.

o Liquid-Liquid Extraction (LLE): Adjust the pH of the sample and add an immiscible organic
solvent containing the internal standard. Vortex to facilitate extraction of the analyte and
internal standard into the organic phase. After phase separation (often aided by
centrifugation), the organic layer is collected, evaporated to dryness, and reconstituted in
the mobile phase.

o Solid-Phase Extraction (SPE): Condition an appropriate SPE cartridge. Load the sample
(to which the internal standard has been added) onto the cartridge. Wash the cartridge to
remove interferences, and then elute the analyte and internal standard with a suitable
solvent. The eluate is then evaporated and reconstituted.

3. LC-MS/MS Analysis:
e Liquid Chromatography (LC):

o Column: Areversed-phase C18 or a pentafluorophenyl (PFP) column is typically used for
the separation of dopamine and its metabolites.

o Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., water with
0.1% formic acid) and an organic solvent (e.g., methanol or acetonitrile with 0.1% formic
acid) is commonly employed.

o Flow Rate: Typical flow rates are in the range of 0.2-0.6 mL/min.
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o Injection Volume: 5-20 pL.

e Mass Spectrometry (MS):
o lonization: Electrospray ionization (ESI) in either positive or negative ion mode.

o Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and
sensitivity. The MRM transitions for both homoveratric acid and homoveratric acid-d2 need

to be optimized.

= Homoveratric Acid: Monitor the transition from the precursor ion (e.g., [M-H]~ or [M+H]*)
to a specific product ion.

= Homoveratric Acid-d2: Monitor the corresponding transition for the deuterated standard.

o Data Analysis: The peak area ratio of the analyte to the internal standard is calculated for
each sample and calibration standard. A calibration curve is constructed by plotting the
peak area ratio against the concentration of the calibration standards. The concentration of
the analyte in the samples is then determined from this curve.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for a quantitative analysis using a
deuterated internal standard like homoveratric acid-d2.
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General Workflow for Quantitative Analysis Using a Deuterated Internal Standard
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Caption: Workflow for quantitative analysis using a deuterated internal standard.
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Simplified Metabolic Pathway of Homoveratric Acid

This diagram shows a simplified metabolic pathway illustrating the relationship between
dopamine and homoveratric acid. Homoveratric acid is a downstream metabolite formed
through the action of catechol-O-methyltransferase (COMT) and monoamine oxidase (MAO).

Simplified Metabolic Pathway of Homoveratric Acid
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Caption: Simplified metabolic pathway involving homoveratric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. (3,4-Dimethoxyphenyl)acetic-alpha,alpha-d2 Acid [Igcstandards.com]
e 2. cdnisotopes.com [cdnisotopes.com]

¢ 3. (3,4-Dimethoxyphenyl)acetic Acid 2,2-D2 [a-2-s.com]

e 4. (3,4-Dimethoxyphenyl)acetic-Alpha,Alpha-d2 Acid [lgcstandards.com]

 To cite this document: BenchChem. [Commercial Suppliers of Homoveratric Acid-d2: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b579679#commercial-suppliers-of-homoveratric-acid-
d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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